N-[(5-methylthiophen-2-yl)methyl]cyclopentanecarboxamide

• IUPAC Name: N-[(5-methylthiophen-2-yl)methyl]cyclopentanecarboxamide
• InChI: InChI=1S/C12H17NOS/c1-9-6-7-11(15-9)8-13-12(14)10-4-2-3-5-10/h6-7,10H,2-5,8H2,1H3,(H,13,14)
• InChI Key: NHKINGFZAMKETP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(S1)CNC(=O)C2CCCC2
• Molecular Formula: C12H17NOS
• Molecular Weight: 223.34 g/mol

Description

N-[(5-methylthiophen-2-yl)methyl]cyclopentanecarboxamide, also known as CP-55940, is a synthetic cannabinoid compound that has gained significant attention in the scientific community due to its potential therapeutic applications. CP-55940 is a potent agonist of the cannabinoid receptors CB1 and CB2, which are part of the endocannabinoid system in the human body. The endocannabinoid system is involved in a wide range of physiological processes, including pain sensation, appetite regulation, and immune function.

Mechanism of Action

N-[(5-methylthiophen-2-yl)methyl]cyclopentanecarboxamide acts as a potent agonist of the CB1 and CB2 receptors, which are part of the endocannabinoid system. Activation of these receptors leads to a wide range of physiological effects, including analgesia, anti-inflammatory effects, and modulation of immune function.
Biochemical and Physiological Effects:
N-[(5-methylthiophen-2-yl)methyl]cyclopentanecarboxamide has been shown to have a wide range of biochemical and physiological effects. It has been shown to modulate the release of neurotransmitters such as dopamine and serotonin, which are involved in the regulation of mood and behavior. It has also been shown to have anti-inflammatory effects, which could make it useful in the treatment of inflammatory conditions such as arthritis.

Advantages and Limitations for Lab Experiments

One advantage of N-[(5-methylthiophen-2-yl)methyl]cyclopentanecarboxamide is its potency as a cannabinoid receptor agonist, which allows for precise modulation of the endocannabinoid system in laboratory experiments. However, one limitation is its potential for cytotoxicity at high concentrations, which could limit its use in certain experimental settings.

Future Directions

There are several potential future directions for research on N-[(5-methylthiophen-2-yl)methyl]cyclopentanecarboxamide. One area of interest is its potential use in the treatment of chronic pain, particularly in the context of opioid-sparing therapies. Another area of interest is its potential use in the treatment of inflammatory conditions such as arthritis. Additionally, further research is needed to fully understand the potential side effects and limitations of N-[(5-methylthiophen-2-yl)methyl]cyclopentanecarboxamide as a therapeutic agent.

Synthesis Methods

The synthesis of N-[(5-methylthiophen-2-yl)methyl]cyclopentanecarboxamide involves several steps, including the reaction of 5-methylthiophene-2-carboxylic acid with cyclopentylmagnesium bromide, followed by the addition of N-methylformamide and subsequent purification steps. The final product is a white powder that is soluble in organic solvents.

Scientific Research Applications

N-[(5-methylthiophen-2-yl)methyl]cyclopentanecarboxamide has been the subject of numerous scientific studies, with a focus on its potential therapeutic applications. Research has shown that N-[(5-methylthiophen-2-yl)methyl]cyclopentanecarboxamide has analgesic properties, making it a potential candidate for the treatment of chronic pain. It has also been shown to have anti-inflammatory effects, which could make it useful in the treatment of inflammatory conditions such as arthritis.